Cas no 1770-80-5 (Dibutyl chlorendate)

Dibutyl chlorendate structure
Dibutyl chlorendate structure
Product name:Dibutyl chlorendate
CAS No:1770-80-5
MF:C17H20O4Cl6
MW:501.0563
CID:177798
PubChem ID:221178

Dibutyl chlorendate Chemical and Physical Properties

Names and Identifiers

    • Dibutyl chlorendate
    • dibutyl 1,2,3,4,7,7-hexachlorobicyclo[2.2.1]hept-2-ene-5,6-dicarboxylate
    • Dibutyl chlorendate solution
    • Dibutylchlorendate & Tetrachloro-m-xylene
    • Method 8085 - Alternate Surrogates
    • Chlorendic acid dibutyl ester
    • EINECS 217-192-9
    • Bicyclo(2.2.1)hept-5-ene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-, dibutyl ester
    • Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-, dibutyl ester
    • Bicyclo(2.2.1)hept-5-ene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-, 2,3-dibutyl ester
    • J-011251
    • NSC-5261
    • NS00003732
    • 1770-80-5
    • NSC5261
    • FT-0633829
    • BRN 2341808
    • Bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-, 2,3-dibutyl ester
    • AI3-31485
    • 5-Norbornene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-, dibutyl ester
    • DTXSID1051802
    • UJAHPBDUQZFDLA-UHFFFAOYSA-N
    • Dibutyl 1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate #
    • Dibutyl 1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate
    • 5-Norbornene-2, 1,4,5,6,7,7-hexachloro-, dibutyl ester
    • Bicyclo[2.2.1]hept-5-ene-2, 1,4,5,6,7,7-hexachloro-, dibutyl ester
    • 3-(3-Oxo-propyl)-benzoic?acid?methyl?ester
    • Dibutyl 1,4,5,6,7,7-hexachlorobicyclo(2.2.1)hept-5-ene-2,3-dicarboxylate
    • NSC 5261
    • 1,4,5,6,7,7-Hexachloro-bicyclo[2.2.1]hept-5-ene-2,3-dicarboxylic acid dibutyl ester
    • DTXCID7030357
    • 5-Norbornene-2,3-dicarboxylic acid, 1,4,5,6,7,7-hexachloro-, dibutyl ester (8CI)
    • Bicyclo(2.2.1)hept5ene2,3dicarboxylic acid, 1,4,5,6,7,7hexachloro, dibutyl ester
    • DB-044287
    • 5Norbornene2,3dicarboxylic acid, 1,4,5,6,7,7hexachloro, dibutyl ester
    • 2,3-dibutyl 1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-ene-2,3-dicarboxylate
    • Dibutyl 1,4,5,6,7,7hexachlorobicyclo(2.2.1)hept5ene2,3dicarboxylate
    • 5Norbornene2,3dicarboxylic acid, 1,4,5,6,7,7hexachloro, dibutyl ester (8CI)
    • Inchi: InChI=1S/C17H20Cl6O4/c1-3-5-7-26-13(24)9-10(14(25)27-8-6-4-2)16(21)12(19)11(18)15(9,20)17(16,22)23/h9-10H,3-8H2,1-2H3
    • InChI Key: UJAHPBDUQZFDLA-UHFFFAOYSA-N
    • SMILES: CCCCOC(C1C(C(OCCCC)=O)C2(Cl)C(=C(Cl)C1(C2(Cl)Cl)Cl)Cl)=O

Computed Properties

  • Exact Mass: 497.94900
  • Monoisotopic Mass: 497.949
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 10
  • Complexity: 599
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 5.2
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 52.6A^2

Experimental Properties

  • Color/Form: 淡黄色透明油性液体
  • Density: 1.3999 (estimate)
  • Boiling Point: 500.5 °C at 760 mmHg
  • Flash Point: 163.7 °C
  • Refractive Index: 1.551
  • PSA: 52.60000
  • LogP: 5.75090

Dibutyl chlorendate Security Information

  • Symbol: GHS09
  • Signal Word:Warning
  • Hazard Statement: H400
  • Warning Statement: P273
  • Hazardous Material transportation number:UN 1648 3
  • WGK Germany:3
  • Hazard Category Code: 51/53
  • Safety Instruction: S16; S27; S45; S23
  • RTECS:DT5900000
  • Hazardous Material Identification: T F
  • Risk Phrases:R11
  • Storage Condition:2-8°C

Dibutyl chlorendate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
CLP-PES-A-1mL
Dibutylchlorendate,0.2 mg/mL in Acetone
1770-80-5 0.2 mg/mL in Acetone
1mL
¥ 309 2021-07-07
BAI LING WEI Technology Co., Ltd.
M-1618-SS-PAK-5 * 1mL
Dibutylchlorendate,2.0 μg/mL in Acetone
1770-80-5 2.0 μg/mL in Acetone
5 * 1mL
¥ 1140 2021-07-07
BAI LING WEI Technology Co., Ltd.
CLP-PES-A-PAK-5 * 1mL
Dibutylchlorendate,0.2 mg/mL in Acetone
1770-80-5 0.2 mg/mL in Acetone
5 * 1mL
¥ 1521 2021-07-07
BAI LING WEI Technology Co., Ltd.
R6892794n-1ml
Dibutyl chlorendate
1770-80-5
1ml
¥310 2023-11-24
BAI LING WEI Technology Co., Ltd.
J09N-11638-250MG-250mg
Dibutyl chlorendate
1770-80-5
250mg
¥749 2023-11-24
BAI LING WEI Technology Co., Ltd.
J2348129-1ea
Dibutyl chlorendate
1770-80-5 200?μg/mL in acetonitrile, analytical standard
1ea
¥292 2023-11-24
BAI LING WEI Technology Co., Ltd.
R67721977-250mg-250mg
Dibutyl chlorendate
1770-80-5
250mg
¥1580 2023-11-24
BAI LING WEI Technology Co., Ltd.
J29P-109NB-100-100mg
Dibutyl chlorendate
1770-80-5
100mg
¥813 2023-11-24
BAI LING WEI Technology Co., Ltd.
J09S-11638X4-1ML-1ml
Dibutyl chlorendate
1770-80-5
1ml
¥426 2023-11-24
BAI LING WEI Technology Co., Ltd.
R67721977-10mg-10mg
Dibutyl chlorendate
1770-80-5
10mg
¥180 2023-11-24

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